Cas no 17159-42-1 (3-Pyridineethanol, b,b-dimethyl-a-3-pyridinyl-)

17159-42-1 structure
Product name:3-Pyridineethanol, b,b-dimethyl-a-3-pyridinyl-
3-Pyridineethanol, b,b-dimethyl-a-3-pyridinyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridineethanol, b,b-dimethyl-a-3-pyridinyl-
- 2-methyl-1,2-dipyridin-3-ylpropan-1-ol
- METYRAPOL
- 2-Methyl-1,2-bis(3-pyridyl)-1-propanol
- 2-methyl-1,2-di(pyridin-3-yl)propan-1-ol
- SU-5236
- Metrapol
- Reduced metyrapone
- Metyrapol (racemic mixture)
- 2-Methyl-1,2-bis(3-pyridinyl)-1-propanol
- CHEMBL933
- BDBM50028160
- A904438
- DTXSID10938007
- METYRAPOL (MPOL)
- 2-Methyl-1,2-di-pyridin-3-yl-propan-1-ol
- 17159-42-1
- CHEBI:172467
- AKOS030241945
-
- Inchi: InChI=1S/C14H16N2O/c1-14(2,12-6-4-8-16-10-12)13(17)11-5-3-7-15-9-11/h3-10,13,17H,1-2H3
- InChI Key: DDFNHFXLQJLFSX-UHFFFAOYSA-N
- SMILES: CC(C)(C1=CN=CC=C1)C(C2=CN=CC=C2)O
Computed Properties
- Exact Mass: 228.12638
- Monoisotopic Mass: 228.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 46A^2
Experimental Properties
- Density: 1.132
- Boiling Point: 373.2°C at 760 mmHg
- Flash Point: 179.5°C
- Refractive Index: 1.577
- PSA: 46.01
3-Pyridineethanol, b,b-dimethyl-a-3-pyridinyl- Related Literature
-
1. The photochemistry of metyraponeElisa Fasani,Mariella Mella,Sandra Monti,Salvatore Sortino,Angelo Albini J. Chem. Soc. Perkin Trans. 2 1996 1889
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